N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethylsulfonyl)phenyl]acetamide
• InChI: InChI=1S/C9H7ClF3NO3S/c1-5(15)14-8-4-6(2-3-7(8)10)18(16,17)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key: QAFBQCBWJDSEAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)C(F)(F)F)Cl
• Molecular Formula: C9H7ClF3NO3S
• Molecular Weight: 301.67 g/mol

Description

N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide, also known as CTFA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to inhibit the growth of bacteria by disrupting the cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes such as tyrosinase and acetylcholinesterase. Physiologically, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide is its broad range of potential applications in various fields. Another advantage is its relatively simple synthesis method. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide. One direction is to further investigate its potential applications in medicine, agriculture, and material science. Another direction is to study its mechanism of action in more detail. Additionally, future studies could focus on the development of safer and more efficient synthesis methods for this compound.
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to have anticancer and antibacterial properties. However, its potential toxicity may limit its use in certain applications. Further research is needed to fully understand its mechanism of action and to explore its potential applications in more detail.

Synthesis Methods

N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide can be synthesized using a two-step process. The first step involves the reaction of 2-chloro-5-nitrobenzenesulfonic acid with trifluoroacetic anhydride to produce 2-chloro-5-(trifluoromethyl)sulfonylbenzoic acid. The second step involves the reaction of 2-chloro-5-(trifluoromethyl)sulfonylbenzoic acid with ethylamine to produce this compound.

Scientific Research Applications

N-{2-chloro-5-[(trifluoromethyl)sulfonyl]phenyl}acetamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anticancer and antibacterial properties. In agriculture, this compound has been studied as a potential herbicide. In material science, this compound has been studied for its potential use in the synthesis of polymers.